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Compound of Interest

Compound Name: 1,4-Butanesultam

Cat. No.: B1267830

A Note on Nomenclature: This guide focuses on the physical properties of 1,4-butanesultone. It
is important to note that the term "1,4-butanesultam” is often used interchangeably or as a
misnomer for 1,4-butanesultone in various sources. While a chemical structure for 1,4-
butanesultam exists, publicly available experimental data on its physical properties is
scarce[1]. The information presented herein pertains to 1,4-butanesultone, a well-characterized
compound with significant applications in research and industry.

This technical guide provides a comprehensive overview of the melting point and solubility of
1,4-butanesultone, intended for researchers, scientists, and professionals in drug development.
The document details experimental protocols for the determination of these properties and
presents the data in a structured format.

Core Physical Properties of 1,4-Butanesultone

1,4-Butanesultone is a cyclic ester of 4-hydroxybutanesulfonic acid and presents as a colorless
liquid or a white to colorless solid at or near room temperature[2][3][4]. Its physical state is
dependent on the ambient temperature due to its low melting point.

Table 1: Melting Point of 1,4-Butanesultone
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Property Reported Value (°C) Source(s)
Melting Point 1215 Sigma-Aldrich[5], Wuhan
Bright Chemical Co.[4]
Melting Point 13 Biosynth
Melting Point 14 Chem-Impex[2]
Melting Point 12.5-14.5 ChemBK[3]
Table 2: Solubility Profile of 1,4-Butanesultone
Solvent Solubility Source(s)
Water 54 g/L (decomposes) at 20 °C ChemBK][3][6]

Miscible with various organic

Organic Solvents ChemBK[3]

solvents
Chloroform Soluble United States Biological[7]
Methanol Soluble United States Biological[7]

It is crucial to note that 1,4-butanesultone reacts with water, particularly when heated, to form
4-hydroxybutanesulfonic acid[8]. This reactivity should be considered when conducting
solubility tests in aqueous media.

Experimental Protocols

The following sections detail the methodologies for determining the melting point and solubility
of 1,4-butanesultone.

Melting Point Determination

The melting point of an organic compound is a key indicator of its purity. For a pure crystalline
solid, the melting point is typically a sharp, well-defined temperature range of 0.5-1.0°C[9].
Impurities tend to depress and broaden the melting point range[9].

Methodology: Capillary Method using a Melting Point Apparatus
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This method involves heating a small sample of the compound in a capillary tube and
observing the temperature range over which it melts.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

1,4-Butanesultone sample

Spatula

Thermometer (calibrated)
Procedure:

o Sample Preparation: If the ambient temperature is above the melting point of 1,4-
butanesultone (i.e., it is a liquid), the sample should be cooled to induce crystallization before
it can be loaded into the capillary tube. A small amount of the solid 1,4-butanesultone is
finely powdered. The open end of a capillary tube is pressed into the powder. The tube is
then inverted and tapped gently to pack the solid into the sealed end. The sample height
should be approximately 1-2 mm[10][11].

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer[9].

o Approximate Melting Point Determination: A preliminary, rapid heating is performed to get an
approximate melting point. This helps in setting the parameters for a more accurate
measurement.

o Accurate Melting Point Determination: A fresh sample is prepared. The apparatus is heated
to a temperature about 10-15°C below the approximate melting point. The heating rate is
then slowed to 1-2°C per minute as the melting point is approached[9].

e Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal
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melts is recorded as the end of the melting range[12].

o Repeatability: The determination should be repeated at least once with a fresh sample to
ensure the results are consistent.

Solubility Determination

Solubility tests are fundamental in characterizing a compound and can provide insights into its
polarity and the presence of certain functional groups[13][14].

Methodology: Qualitative Solubility Testing

This protocol outlines a systematic approach to determine the solubility of 1,4-butanesultone in
various solvents.

Apparatus and Materials:

Test tubes and rack

Graduated cylinders or pipettes

Spatula or dropper

1,4-Butanesultone sample

Solvents: Water, diethyl ether, 5% aqueous sodium hydroxide, 5% aqueous sodium
bicarbonate, 5% aqueous hydrochloric acid, and concentrated sulfuric acid.

Procedure:

e General Procedure: In a small test tube, approximately 25 mg of solid 1,4-butanesultone (or
0.05 mL if liquid) is added. 0.75 mL of the solvent is added in small portions. After each
addition, the test tube is shaken vigorously[13]. The compound is considered soluble if it
dissolves completely.

o Solubility in Water: The general procedure is followed with water as the solvent. Given that
1,4-butanesultone can decompose in water, observations should be made promptly[3]. The
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pH of the resulting solution can be tested with litmus paper to check for acidic byproducts of
hydrolysis[15].

» Solubility in Organic Solvents (e.g., Diethyl Ether): The general procedure is repeated with
an organic solvent like diethyl ether to assess its solubility in a non-polar medium[13].

e Acid-Base Solubility Tests:

o 5% NaOH and 5% NaHCOs: For water-insoluble compounds, these tests indicate the
presence of acidic functional groups. While 1,4-butanesultone is not a traditional acid, its
reactivity with strong bases may lead to ring-opening and dissolution.

o 5% HCI: This test is used to identify basic functional groups, such as amines[14]. 1,4-
butanesultone is not expected to be soluble in acidic solutions.

e Solubility in Concentrated Sulfuric Acid: Many compounds containing oxygen or nitrogen
atoms are soluble in cold, concentrated sulfuric acid[14]. This test can provide further
information about the functional groups present.

Visualizations

The following diagram illustrates the logical workflow for determining the key physical
properties of 1,4-butanesultone.
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Workflow for Physical Property Determination of 1,4-Butanesultone

Melting Point Determination Solubility Determination
Obtain 1,4-Butanesultone Sample Obtain 1,4-Butanesultone Sample
Cool Sample if Liquid Add Sample to Test Tube
Pack Sample in Capillary Tube Add Solvent in Portions
Place in Melting Point Apparatus Vigorously Shake
Heat Rapidly for Approximate M.P. Observe and Record Solubility
Systematic Approach
Heat Slowly (1-2°C/min) for Accurate M.P. Test with Water
Record Melting Range Test with Organic Solvents
Repeat for Consistency Test with Acid/Base Solutions

Final Data Compilation and Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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